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Compound of Interest

Compound Name: 2-Amino-4-fluoropyridine

Cat. No.: B1287999 Get Quote

Core Properties of 2-Amino-4-fluoropyridine
2-Amino-4-fluoropyridine is a chemical compound frequently utilized as an intermediate in

the synthesis of pharmaceuticals and other organic molecules.[1][2][3] Its fundamental

properties, including molecular formula and weight, are critical for stoichiometric calculations in

synthetic chemistry and for characterization in analytical applications.

Physicochemical Data
The essential physicochemical data for 2-Amino-4-fluoropyridine are summarized below. The

molecular formula defines the elemental composition of the molecule, while the molecular

weight is the mass of one mole of the substance.

Parameter Value Reference

Molecular Formula C5H5FN2 [1][3][4][5]

Molecular Weight 112.10 g/mol [4]

IUPAC Name 4-fluoropyridin-2-amine [1][3][4]

Appearance White to pale yellow solid [1]
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The diagram below illustrates the direct relationship between the common name of the

compound and its core molecular properties.

2-Amino-4-fluoropyridine

Formula: C5H5FN2 Mol. Weight: 112.10 g/mol

Click to download full resolution via product page

Relationship between compound name and its core properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. H64233.06 [thermofisher.com]

2. 2-AMINO-4-FLUOROPYRIDINE | 944401-77-8 [chemicalbook.com]

3. buildingblock.bocsci.com [buildingblock.bocsci.com]

4. 2-Amino-4-fluoropyridine | C5H5FN2 | CID 18327808 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [2-Amino-4-fluoropyridine molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1287999#2-amino-4-fluoropyridine-molecular-weight-
and-formula]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1287999?utm_src=pdf-body-img
https://www.benchchem.com/product/b1287999?utm_src=pdf-custom-synthesis
https://www.thermofisher.com/order/catalog/product/H64233.06
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB41471007.htm
https://buildingblock.bocsci.com/product/2-amino-4-fluoropyridine-cas-944401-77-8-332835.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-fluoropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-fluoropyridine
https://www.medchemexpress.com/2-amino-4-fluoropyridine.html
https://www.benchchem.com/product/b1287999#2-amino-4-fluoropyridine-molecular-weight-and-formula
https://www.benchchem.com/product/b1287999#2-amino-4-fluoropyridine-molecular-weight-and-formula
https://www.benchchem.com/product/b1287999#2-amino-4-fluoropyridine-molecular-weight-and-formula
https://www.benchchem.com/product/b1287999#2-amino-4-fluoropyridine-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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